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Tyrphostin 23 (AG-18) Key Biochemical Data

The table below summarizes the fundamental quantitative data for Tyrphostin 23, essential for planning

your experiments.

Parameter Value / Description Notes / Context

IC₅₀ (Cell Assay) 35 μM [1] Half-maximal inhibitory concentration for EGFR.

Kᵢ 11 μM [1] Inhibition constant for EGFR.

Molecular Weight 186.17 g/mol [1] ---

CAS Number 118409-57-7 [1] ---

Chemical Formula C₁₀H₆N₂O₂ [1] ---

Solubility (DMSO) 100 mg/mL (537.14 mM)

[1]

Solution may require ultrasonication; DMSO is

hygroscopic.

Recommended
Stock

10-25 mg/mL in DMSO

[1]

For preparing aliquots to avoid repeated freeze-

thaw cycles.
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Experimental Protocols & Application Notes

While the search results do not contain a complete step-by-step protocol for using Tyrphostin 23, they

provide crucial insights from published research that can guide your experimental setup.

In Vitro Cell Treatment:

Dosing: Tyrphostin 23 has been used at a concentration of 10 μM in cell-based assays to

inhibit EGFR and study its effects on cell proliferation [1].
Pre-treatment: Cells can be treated with the inhibitor for 2 hours prior to applying another

stimulus or conducting the main experiment, a common practice for kinase inhibitors [2].
Solvent Control: Always include a vehicle control group (e.g., DMSO at the same dilution as

used with the compound) to account for any solvent effects on the cells.

Mechanism & Specificity Considerations:

Primary Target: Tyrphostin 23 is a known EGFR inhibitor [1].

Off-Target Effects: Be aware that Tyrphostin A23 can also inhibit clathrin-mediated
endocytosis by disrupting the interaction between YXXΦ motifs in membrane receptors and

the μ2 subunit of the AP-2 adaptor complex [3]. This is a crucial consideration for experiments
studying receptor internalization, as its effects may not be solely due to EGFR inhibition.

Troubleshooting Common Experimental Issues

Issue Potential Cause Suggested Solution

Low or No
Activity in Cell
Assay

Compound degradation;
insufficient concentration; cell

line not dependent on targeted
pathway.

Use fresh stock solutions; validate activity with a
positive control cell line known to be sensitive to

EGFR inhibition; perform a dose-response
curve.

High Cell Death
or Toxicity

Excessive concentration of
Tyrphostin 23; solvent (DMSO)

toxicity.

Titrate the compound to find an effective but
non-toxic dose; ensure final DMSO

concentration is low (typically <0.1%). A study
noted that other tyrphostins showed toxicity at

10 μM [2].
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Issue Potential Cause Suggested Solution

Unexpected
Effects on
Endocytosis

Inhibition of AP-2 adaptor
complex, an off-target effect of

A23 [3].

If your experiment involves receptor trafficking,
confirm findings with a more specific EGFR

inhibitor that does not affect endocytosis (e.g.,
another tyrphostin control as in [3]).

Poor Solubility in
Aqueous Buffer

Precipitation upon dilution from
DMSO stock into cell culture

medium.

Ensure the compound is first dissolved in high-
quality DMSO before adding to medium. Vortex

thoroughly after dilution. The final solution can
be briefly sonicated to aid dissolution [1].

Mechanism of Action & Signaling Pathway

The following diagram synthesizes information from the search results to illustrate the dual mechanisms of

Tyrphostin A23, which is critical for interpreting your experimental results.
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This diagram highlights that Tyrphostin A23 has two distinct molecular targets, which can lead to convergent

phenotypic outcomes such as inhibited cell proliferation [1] [3].

Key Insights for Experimental Design

Interpret Results Cautiously: Because Tyrphostin A23 inhibits both EGFR kinase activity and
receptor internalization, it can be difficult to decouple which mechanism is responsible for an

observed effect. Design control experiments accordingly [3].
Stock Solution Management: Prepare a concentrated stock solution in DMSO, aliquot it, and store

at -20°C or -80°C. Avoid repeated freeze-thaw cycles to maintain compound stability [1].
Vehicle is Critical: The maximum tolerated concentration of DMSO in cell culture varies by cell type

but is often around 0.1%. Always match the DMSO concentration in all your experimental and control
groups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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